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acid

Cat. No.: B1332457 Get Quote

An In-depth Technical Guide to 3-(3-
Methylphenoxy)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3-Methylphenoxy)propanoic acid, also known as 3-(m-tolyloxy)propionic acid, is an

organic compound belonging to the class of aryloxyalkanoic acids. This guide provides a

comprehensive overview of its chemical identity, physicochemical properties, a representative

synthesis protocol, and potential applications in research and drug development, based on the

activities of structurally related compounds.

Chemical Identity and Molecular Structure
The fundamental identification and structural details of 3-(3-Methylphenoxy)propanoic acid
are crucial for any scientific endeavor.

CAS Number: 25173-36-8[1]

Molecular Formula: C₁₀H₁₂O₃[1][2]

IUPAC Name: 3-(3-methylphenoxy)propanoic acid[1]
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The molecular structure consists of a propanoic acid moiety linked to a m-cresol group through

an ether linkage.
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Caption: Molecular structure of 3-(3-Methylphenoxy)propanoic acid.
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Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below for easy

reference and comparison.

Property Value Source

Molecular Weight 180.2 g/mol [2]

logP 1.894 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 1 [2]

Polar Surface Area 36.04 Å² [2]

Stereo Achiral [2]

InChI Key
CMDDTCGPFWGGTB-

UHFFFAOYSA-N
[2]

Experimental Protocols: Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-(3-
Methylphenoxy)propanoic acid is not extensively documented in readily available literature, a

representative procedure can be outlined based on the well-established Williamson ether

synthesis, which is commonly used for preparing similar aryloxyalkanoic acids.[3][4][5]

General Synthesis Workflow: Williamson Ether
Synthesis
The synthesis involves the reaction of m-cresol with a 3-halopropanoic acid (e.g., 3-

chloropropanoic acid) in the presence of a strong base.
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Start Materials:
- m-Cresol

- 3-Halopropanoic Acid
- Strong Base (e.g., NaOH)

Deprotonation of m-Cresol:
Formation of Sodium m-cresolate

Nucleophilic Substitution (SN2):
Sodium m-cresolate attacks the

3-halopropanoic acid

Acidification:
Protonation of the carboxylate salt

Work-up and Purification:
Extraction and recrystallization

Final Product:
3-(3-Methylphenoxy)propanoic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(3-Methylphenoxy)propanoic acid.

Representative Experimental Protocol
This protocol is adapted from the synthesis of structurally similar compounds and should be

optimized for the specific reactants.

Materials:
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m-Cresol

3-Chloropropanoic acid

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Water

Saturated sodium bicarbonate solution

Procedure:

Deprotonation: In a suitable reaction vessel, dissolve m-cresol in an aqueous solution of

sodium hydroxide. Gentle warming may be applied to facilitate dissolution. This step

generates the sodium m-cresolate, a potent nucleophile.

Nucleophilic Substitution: To the solution of sodium m-cresolate, add 3-chloropropanoic acid.

Heat the reaction mixture, for instance in a water bath at 90-100°C, for approximately one

hour to facilitate the S_N2 reaction.

Cooling and Dilution: After the reaction period, cool the mixture to room temperature and

dilute with water.

Acidification: Acidify the reaction mixture by the dropwise addition of concentrated

hydrochloric acid until the solution is acidic (test with litmus paper). This will precipitate the

crude 3-(3-Methylphenoxy)propanoic acid.

Extraction: Transfer the acidic mixture to a separatory funnel and extract the product into

diethyl ether.

Washing: Wash the ether layer sequentially with water and a saturated sodium bicarbonate

solution. The product, being a carboxylic acid, will be deprotonated by the bicarbonate and

move into the aqueous layer.
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Isolation of Crude Product: Carefully collect the aqueous bicarbonate layer. Re-acidify this

layer with concentrated HCl to precipitate the crude product.

Purification: Collect the crude product by vacuum filtration. Recrystallize the solid from a

minimal amount of hot water to obtain the purified 3-(3-Methylphenoxy)propanoic acid.

Characterization: Dry the purified crystals and characterize them by determining their melting

point and using spectroscopic methods such as NMR, IR, and mass spectrometry.

Potential Applications in Drug Development
While specific biological activities for 3-(3-Methylphenoxy)propanoic acid are not extensively

reported, its structural class, aryl propionic acid derivatives, is of significant interest in medicinal

chemistry.

Many aryl propionic acid derivatives are known to possess a wide range of biological activities,

including:

Anti-inflammatory and Analgesic Effects: This class of compounds includes well-known non-

steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen. The mechanism of

action often involves the inhibition of cyclooxygenase (COX) enzymes.

Anticancer Properties: Recent studies have explored derivatives of 3-aminopropanoic acid

as potential anticancer agents, showing activity against various cancer cell lines.

Antimicrobial and Anticonvulsant Activities: Some aryl propionic acid derivatives have also

been investigated for their potential as antibacterial and anticonvulsant agents.

Given these precedents, 3-(3-Methylphenoxy)propanoic acid and its derivatives represent a

scaffold of interest for the development of novel therapeutic agents. Further research, including

biological screening and structure-activity relationship (SAR) studies, would be necessary to

elucidate its specific pharmacological profile.

Safety and Handling
Based on information for similar compounds, 3-(3-Methylphenoxy)propanoic acid should be

handled with care. It may cause skin and serious eye irritation, as well as respiratory irritation.
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Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), are recommended. All handling should be performed in

a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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